1-(3-Bromo-4-methoxybenzyl)-4-(2-furoyl)piperazine

• Molecular Formula: C17H19BrN2O3
• Molecular Weight: 379.2 g/mol
• IUPAC Name: [4-[(3-bromo-4-methoxyphenyl)methyl]piperazin-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C17H19BrN2O3/c1-22-15-5-4-13(11-14(15)18)12-19-6-8-20(9-7-19)17(21)16-3-2-10-23-16/h2-5,10-11H,6-9,12H2,1H3
• InChI Key: IGBCPLLIJILEKK-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=CO3)Br

Description

1-(3-Bromo-4-methoxybenzyl)-4-(2-furoyl)piperazine, also known as BMFP, is a synthetic compound that has been of great interest in scientific research due to its potential therapeutic applications. BMFP is a piperazine derivative that has been shown to exhibit various biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. In

Scientific Research Applications

1-(3-Bromo-4-methoxybenzyl)-4-(2-furoyl)piperazine has been extensively studied for its potential therapeutic applications. Studies have shown that 1-(3-Bromo-4-methoxybenzyl)-4-(2-furoyl)piperazine exhibits antitumor activity against various cancer cell lines, including breast, liver, and lung cancer cells. 1-(3-Bromo-4-methoxybenzyl)-4-(2-furoyl)piperazine has also been shown to have anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases such as arthritis. Additionally, 1-(3-Bromo-4-methoxybenzyl)-4-(2-furoyl)piperazine has been shown to exhibit antimicrobial activity against various bacteria and fungi, making it a potential candidate for the development of new antimicrobial agents.

Mechanism of Action

The exact mechanism of action of 1-(3-Bromo-4-methoxybenzyl)-4-(2-furoyl)piperazine is not fully understood, but studies have suggested that it may act by inhibiting certain enzymes or pathways involved in tumor growth, inflammation, and microbial growth. Further studies are needed to fully elucidate the mechanism of action of 1-(3-Bromo-4-methoxybenzyl)-4-(2-furoyl)piperazine.
Biochemical and Physiological Effects:
Studies have shown that 1-(3-Bromo-4-methoxybenzyl)-4-(2-furoyl)piperazine exhibits various biochemical and physiological effects. 1-(3-Bromo-4-methoxybenzyl)-4-(2-furoyl)piperazine has been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a promising mechanism for cancer therapy. Additionally, 1-(3-Bromo-4-methoxybenzyl)-4-(2-furoyl)piperazine has been shown to reduce the production of pro-inflammatory cytokines, which are involved in the pathogenesis of various inflammatory diseases. 1-(3-Bromo-4-methoxybenzyl)-4-(2-furoyl)piperazine has also been shown to inhibit the growth of various bacteria and fungi, indicating its potential as an antimicrobial agent.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(3-Bromo-4-methoxybenzyl)-4-(2-furoyl)piperazine in lab experiments include its high purity and stability, making it a reliable compound for scientific research. Additionally, 1-(3-Bromo-4-methoxybenzyl)-4-(2-furoyl)piperazine exhibits various biological activities, making it a versatile compound for studying different biological processes. However, one limitation of using 1-(3-Bromo-4-methoxybenzyl)-4-(2-furoyl)piperazine in lab experiments is its relatively low solubility in water, which may affect its bioavailability and efficacy in certain assays.

Future Directions

There are several future directions for research on 1-(3-Bromo-4-methoxybenzyl)-4-(2-furoyl)piperazine. One area of interest is the development of 1-(3-Bromo-4-methoxybenzyl)-4-(2-furoyl)piperazine-based therapeutics for cancer and inflammatory diseases. Additionally, further studies are needed to fully elucidate the mechanism of action of 1-(3-Bromo-4-methoxybenzyl)-4-(2-furoyl)piperazine and to identify potential targets for drug development. Furthermore, the antimicrobial activity of 1-(3-Bromo-4-methoxybenzyl)-4-(2-furoyl)piperazine warrants further investigation for the development of new antimicrobial agents. Overall, 1-(3-Bromo-4-methoxybenzyl)-4-(2-furoyl)piperazine has great potential for scientific research and drug development, and further studies are needed to fully explore its therapeutic applications.

Synthesis Methods

The synthesis of 1-(3-Bromo-4-methoxybenzyl)-4-(2-furoyl)piperazine involves the reaction of 3-bromo-4-methoxybenzaldehyde with 2-furoylpiperazine in the presence of a catalyst and a solvent. The resulting product is then purified using column chromatography to obtain pure 1-(3-Bromo-4-methoxybenzyl)-4-(2-furoyl)piperazine. The synthesis of 1-(3-Bromo-4-methoxybenzyl)-4-(2-furoyl)piperazine has been optimized to increase the yield and purity of the compound, making it suitable for use in scientific research.